2-[3'-(3,4-dimethylphenyl)-2,4'-dioxo-1,2-dihydrospiro[indole-3,2'-[1,3]thiazolidine]-1-yl]-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-[3-(3,4-dimethylphenyl)-2',4-dioxospiro[1,3-thiazolidine-2,3'-indole]-1'-yl]-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C27H25N3O4S/c1-17-11-12-20(13-18(17)2)30-25(32)16-35-27(30)22-9-4-5-10-23(22)29(26(27)33)15-24(31)28-19-7-6-8-21(14-19)34-3/h4-14H,15-16H2,1-3H3,(H,28,31)
• InChI Key: QXNMEMDVRJAUDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=O)CSC23C4=CC=CC=C4N(C3=O)CC(=O)NC5=CC(=CC=C5)OC)C
• Molecular Formula: C27H25N3O4S
• Molecular Weight: 487.6 g/mol
• CAS No.: 894565-12-9

Description

The compound is a spiro[indole-3,2'-[1,3]thiazolidine] derivative featuring a 3,4-dimethylphenyl group at the 3'-position and an N-(3-methoxyphenyl)acetamide moiety. Its core structure comprises a five-membered thiazolidine ring fused to an indole system via a spiro junction. The 3-methoxyphenyl substituent may enhance solubility due to the electron-donating methoxy group, while the 3,4-dimethylphenyl group likely contributes to lipophilicity and steric bulk, influencing target binding .

Biological Activity

Chemical Structure and Properties

The compound is characterized by a complex structure featuring multiple functional groups, including a thiazolidine ring and an indole moiety. Its molecular formula is $C_{21}H_{22}N_2O_4S$, and it possesses both hydrophilic and hydrophobic characteristics, which may influence its bioactivity.

Anticancer Activity

Research indicates that derivatives of similar structures demonstrate anticancer properties , particularly through mechanisms involving the inhibition of cancer cell proliferation and induction of apoptosis. For instance, compounds with similar scaffolds have been shown to inhibit the growth of various tumor cell lines, including breast and lung cancer cells. A study highlighted that certain pyrazole derivatives exhibited significant antiproliferative effects against human cancer cell lines by targeting specific signaling pathways associated with cell survival and proliferation .

Antimicrobial Properties

The compound's structural components suggest potential antimicrobial activity . Compounds containing thiazolidine and indole rings have been reported to exhibit antibacterial effects against Gram-positive and Gram-negative bacteria. A study demonstrated that similar benzothiazole derivatives showed promising antibacterial activity against Staphylococcus aureus and Escherichia coli .

Anti-inflammatory Effects

In vitro studies have indicated that compounds with similar structures possess anti-inflammatory properties . These effects are often mediated through the inhibition of pro-inflammatory cytokines and enzymes such as cyclooxygenase (COX). This activity is crucial for the development of therapeutic agents targeting inflammatory diseases .

Antioxidant Activity

The antioxidant potential of this compound is another area of interest. Compounds with similar configurations have demonstrated the ability to scavenge free radicals, thereby protecting cells from oxidative stress. This property is particularly relevant in the context of chronic diseases where oxidative damage plays a pivotal role .

Study on Anticancer Activity

A specific case study investigated a series of synthesized thiazolidine derivatives, revealing that one derivative exhibited an IC50 value of 12 µM against breast cancer cell lines. The mechanism was attributed to the activation of apoptotic pathways, evidenced by increased levels of caspase-3 and PARP cleavage .

Study on Antimicrobial Efficacy

Another case study focused on the antimicrobial efficacy of benzothiazole derivatives against Candida albicans. The results indicated a minimum inhibitory concentration (MIC) of 16 µg/mL, showcasing the potential application of these compounds in treating fungal infections .

Data Table: Summary of Biological Activities

Activity	Mechanism	Reference
Anticancer	Inhibition of cell proliferation	,
Antimicrobial	Inhibition of bacterial growth
Anti-inflammatory	Inhibition of pro-inflammatory cytokines
Antioxidant	Scavenging free radicals

Comparison with Similar Compounds

Table 1: Key Structural Analogues and Substituent Variations

Compound Name / ID	Core Structure	Substituents	Pharmacological Notes	Reference
Target Compound	Spiro[indole-3,2'-[1,3]thiazolidine]	3'-(3,4-dimethylphenyl), N-(3-methoxyphenyl)acetamide	Hypothesized antimicrobial/anticancer activity (based on analogs)
CAS 894554-62-2	Spiro[indole-3,2'-[1,3]thiazolidine]	3'-(4-chlorophenyl), N-(4-ethylphenyl)acetamide	Custom synthesis available; likely optimized for stability
Ethyl (2,4'-dioxo-spiro[indole-3,2'-thiazolidin]-3'-yl)acetate (Ic)	Spiro[indole-3,2'-[1,3]thiazolidine]	Ethyl ester at 3'-acetic acid	68% yield; characterized by $ ^1H $-NMR
N-{3′-Acetyl-1-[4-(3-methylbutoxy)benzyl]-...}acetamide	Spiro[indole-3,2'-[1,3,4]thiadiazole]	4-(3-methylbutoxy)benzyl group	Enhanced lipophilicity due to long alkyl chain

Key Observations :

• Electronic Effects : The 3-methoxyphenyl group in the target compound provides electron-donating character, contrasting with the electron-withdrawing 4-chlorophenyl group in CAS 894554-62-2 . This difference may modulate binding to targets like kinases or microbial enzymes.
• Solubility : Ethyl/methyl ester derivatives (e.g., Ic, Id in ) exhibit higher polarity than the target compound’s acetamide, suggesting divergent pharmacokinetic profiles .

Key Observations :

• The target compound’s synthesis likely involves a thiosemicarbazide intermediate under reflux, as seen in , to form the thiazolidine ring .

Stability and Stereochemical Considerations

• Stereoselectivity : confirms single-isomer formation for ester derivatives, suggesting the spiro core’s rigidity minimizes stereochemical variability .
• Thermal Stability : The 3,4-dimethylphenyl group may enhance thermal stability compared to halogenated analogs (e.g., 4-fluorophenyl in ), as alkyl groups resist oxidative degradation .